Cas no 87626-70-8 (methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate)

• Product name: methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate
• CAS No: 87626-70-8
• MF: C₁₆H₁₂O₄S
• MW: 300.32908
• CID: 859442
• PubChem ID: 325132

methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate
• methyl 2-(4-oxo-2-thiophen-2-ylchromen-8-yl)acetate
• NSC-293049
• Methyl [4-oxo-2-(thiophen-2-yl)-4H-1-benzopyran-8-yl]acetate
• DTXSID50315196
• 87626-70-8
• NSC293049

• Inchi： InChI=1S/C16H12O4S/c1-19-15(18)8-10-4-2-5-11-12(17)9-13(20-16(10)11)14-6-3-7-21-14/h2-7,9H,8H2,1H3
• InChI Key： HRISTHZKNJKALQ-UHFFFAOYSA-N
• SMILES： COC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CS3

Computed Properties

• Exact Mass: 300.04563003g/mol
• Monoisotopic Mass: 300.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones